t-Boc-aminooxy-PEG5-propargyl
t-Boc-aminooxy-PEG5-propargyl
t-Boc-aminooxy-PEG5-propargyl is a PEG derivative containing a propargyl group and t-Boc-aminooxy group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The protected aminooxy can be deprotected under mild acidic conditions and then can be reacted with an aldehyde or ketone group to form a stable oxime linkage. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
2086688-98-2
VCID:
VC0544666
InChI:
InChI=1S/C18H33NO8/c1-5-6-21-7-8-22-9-10-23-11-12-24-13-14-25-15-16-26-19-17(20)27-18(2,3)4/h1H,6-16H2,2-4H3,(H,19,20)
SMILES:
CC(C)(C)OC(=O)NOCCOCCOCCOCCOCCOCC#C
Molecular Formula:
C18H33NO8
Molecular Weight:
391.46
t-Boc-aminooxy-PEG5-propargyl
CAS No.: 2086688-98-2
Cat. No.: VC0544666
Molecular Formula: C18H33NO8
Molecular Weight: 391.46
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | t-Boc-aminooxy-PEG5-propargyl is a PEG derivative containing a propargyl group and t-Boc-aminooxy group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The protected aminooxy can be deprotected under mild acidic conditions and then can be reacted with an aldehyde or ketone group to form a stable oxime linkage. PEG Linkers may be useful in the development of antibody drug conjugates. |
|---|---|
| CAS No. | 2086688-98-2 |
| Molecular Formula | C18H33NO8 |
| Molecular Weight | 391.46 |
| IUPAC Name | tert-butyl N-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]carbamate |
| Standard InChI | InChI=1S/C18H33NO8/c1-5-6-21-7-8-22-9-10-23-11-12-24-13-14-25-15-16-26-19-17(20)27-18(2,3)4/h1H,6-16H2,2-4H3,(H,19,20) |
| Standard InChI Key | YDTYROCJIYKMDS-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)NOCCOCCOCCOCCOCCOCC#C |
| Appearance | Solid powder |
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